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Compound of Interest

Compound Name: E3 ligase Ligand 26

Cat. No.: B12362275 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
E3 Ligase Ligand 26, identified by CAS number 2911613-35-7, is a crucial building block in

the development of Proteolysis Targeting Chimeras (PROTACs). Specifically, it functions as a

ligand for the Cereblon (CRBN) E3 ubiquitin ligase. This ligand is integral to the synthesis of

PROTACs designed to target and induce the degradation of the Son of sevenless homolog 1

(SOS1) protein, a key signaling molecule implicated in various cancers. This technical guide

provides a comprehensive overview of E3 Ligase Ligand 26, its application in SOS1

degradation, and the associated experimental methodologies.

Chemical and Physical Properties
A summary of the key chemical and physical properties of E3 Ligase Ligand 26 is presented in

the table below.
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Property Value

CAS Number 2911613-35-7

Molecular Formula C₁₈H₁₁F₅N₂O₄

Molecular Weight 414.28 g/mol

Chemical Name
Perfluorophenyl 3-(2,4-dioxotetrahydropyrimidin-

1(2H)-yl)-4-methylbenzoate

E3 Ligase Target Cereblon (CRBN)

Application Synthesis of PROTAC SOS1 degraders

Mechanism of Action: PROTAC-Mediated SOS1
Degradation
PROTACs synthesized using E3 Ligase Ligand 26 operate by hijacking the cell's natural

protein disposal system, the ubiquitin-proteasome system. The PROTAC molecule is

bifunctional, containing a moiety that binds to the target protein (SOS1) and another that binds

to an E3 ubiquitin ligase (in this case, CRBN, via Ligand 26). This binding induces the

formation of a ternary complex between SOS1, the PROTAC, and the CRBN E3 ligase.

Once this complex is formed, the E3 ligase facilitates the transfer of ubiquitin molecules to the

SOS1 protein. The polyubiquitinated SOS1 is then recognized and degraded by the

proteasome, leading to a reduction in its cellular levels. This targeted degradation of SOS1

disrupts downstream signaling pathways, such as the RAS-RAF-MEK-ERK pathway, which are

often hyperactivated in cancer.
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To cite this document: BenchChem. [In-Depth Technical Guide: E3 Ligase Ligand 26 (CAS
No. 2911613-35-7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12362275#e3-ligase-ligand-26-cas-number-
2911613-35-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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